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Compound of Interest

1-Diethoxyphosphoryl-4-
Compound Name:
methylbenzene

Cat. No.: B154386

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties of Diethyl p-tolylphosphonate (CAS 1754-46-7), along with a list of potential
suppliers and a detailed experimental protocol for its synthesis and characterization.

Core Properties

Diethyl p-tolylphosphonate, also known by its IUPAC name p-Tolyl-phosphonic acid diethyl
ester, is an organophosphorus compound with the chemical formula C11H1703P.[1] It is a
colorless to pale yellow oil at room temperature.

Physicochemical Data

The key physicochemical properties of Diethyl p-tolylphosphonate are summarized in the table
below for easy reference and comparison.
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Property Value Source
CAS Number 1754-46-7 N/A
IUPAC Name Diethyl p-tolylphosphonate [2]

p-Tolyl-phosphonic acid diethyl

Synonyms ester, 1-Diethoxyphosphoryl-4-  [1][2]
methylbenzene

Molecular Formula C11H1703P [1]

Molecular Weight 228.22 g/mol [1]

Physical State Oil/Liquid

Boiling Point 122 °C @ 1 Torr

Density 1.090 g/cm3 @ 23 °C

Soluble in aprotic solvents like
Solubility toluene, DMF, dioxane, and

acetonitrile.

Synthesis and Experimental Protocols

The synthesis of Diethyl p-tolylphosphonate can be achieved through several methods, with
the Michaelis-Arbuzov reaction being a common and effective approach. This reaction involves
the reaction of a trialkyl phosphite with an alkyl halide.

Synthesis of Diethyl p-tolylphosphonate via Michaelis-
Arbuzov Reaction

Materials:
o Triethyl phosphite
o 4-Methylbenzyl halide (e.g., 4-methylbenzyl bromide)

e Anhydrous toluene (solvent)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/sds/diethylbenzylphosphonate-pid_Seven7636.html
https://aksci.com/sds/P257_SDS.pdf
https://www.echemi.com/sds/diethylbenzylphosphonate-pid_Seven7636.html
https://aksci.com/sds/P257_SDS.pdf
https://aksci.com/sds/P257_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Nitrogen gas atmosphere

Procedure:

A flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer is
charged with 4-methylbenzyl bromide and anhydrous toluene under a nitrogen atmosphere.

o Triethyl phosphite is added dropwise to the stirred solution at room temperature.

o The reaction mixture is then heated to reflux and maintained at this temperature for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature.
e The solvent is removed under reduced pressure using a rotary evaporator.

e The crude product is purified by vacuum distillation to yield Diethyl p-tolylphosphonate as a
colorless oil.

Characterization

The identity and purity of the synthesized Diethyl p-tolylphosphonate can be confirmed by
spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.

H NMR (400 MHz, CDCIs): The following proton NMR data has been reported for Diethyl p-
tolylphosphonate:

57.68 (d, J = 8.9 Hz, 2H, Ar-H)

8 7.26 (d, J = 8.9 Hz, 2H, Ar-H)

5 4.18 - 4.04 (m, 4H, OCHz)

& 2.41 (s, 3H, Ar-CHs)

8 1.31 (t, J = 6.9 Hz, 6H, OCH2CHs)

Visualizing the Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of Diethyl p-
tolylphosphonate.
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Caption: Synthesis workflow for Diethyl p-tolylphosphonate.

Suppliers

A number of chemical suppliers offer Diethyl p-tolylphosphonate. The following table provides a
non-exhaustive list of potential suppliers. It is recommended to contact the suppliers directly for
current availability, purity, and pricing.

Supplier Location
3B Scientific (Wuhan) Corporation China
BLD Pharm China
Manchester Organics Ltd. UK
ChemicalBook USA
Atomax Chemicals Co., Ltd. China
Epsilon Chimie France
Guidechem China
Tokyo Chemical Industry Co., Ltd. (TCI) Japan

Safety and Handling
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Diethyl p-tolylphosphonate should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the
affected area with copious amounts of water. Store in a tightly sealed container in a cool, dry
place away from incompatible materials such as strong oxidizing agents.

This technical guide is intended for informational purposes only and should not be considered a
substitute for professional scientific guidance. Always consult the relevant Safety Data Sheet
(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

